N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C18H16N6O2/c25-16(21-18-19-14-8-3-4-9-15(14)20-18)10-5-11-24-17(26)12-6-1-2-7-13(12)22-23-24/h1-4,6-9H,5,10-11H2,(H2,19,20,21,25)
• InChI Key: YMXYQNUQJUFIGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=NC4=CC=CC=C4N3
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol

Description

N-(1H-benzimidazol-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is a benzotriazine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Antimicrobial Derivatives Another study reported on the synthesis of various derivatives incorporating the pyrimidine ring and evaluated their antimicrobial activities, suggesting moderate effectiveness against selected microbial strains (Farag et al., 2009).

β-Lithiations and Synthesis of Amides Research into β-lithiations of carboxamides leading to the synthesis of β-substituted-α,β-unsaturated amides revealed potential pathways for creating diverse compounds with significant biological activities (Katritzky et al., 1993).

Green Synthesis of Benzimidazole Derivatives A novel approach for the synthesis of benzimidazole derivatives using ionic liquids was explored, highlighting an environmentally friendly method for producing these compounds with potential for experimental drug design (Nikpassand & Pirdelzendeh, 2016).

Antifungal Activity of Benzimidazole Derivatives A study aimed at developing new antifungal drugs synthesized benzimidazole, benzotriazole, and aminothiazole derivatives and tested their efficacy against fungi, including Candida and Aspergillus, showing promising antifungal activities for certain compounds (Khabnadideh et al., 2012).